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Compound of Interest

Compound Name: 7,8-Dichloro-5-nitroquinoline

CAS No.: 59252-75-4

Cat. No.: B2813120

Get Quote

Executive Summary
7,8-Dichloro-5-nitroquinoline (CAS: 59252-75-4) presents a dual-hazard profile: the nitro

group introduces potential reactivity and nitrogen oxide (NOx) generation during combustion,

while the dichloro-substitution mandates classification as Halogenated Organic Waste.

Improper disposal in non-halogenated streams can damage incinerator scrubbers or violate

EPA/RCRA compliance due to hydrochloric acid (HCl) formation.

This guide outlines the complete lifecycle of disposal, from bench-side segregation to final

waste stream handoff.

Part 1: Chemical Profile & Hazard Identification
Understanding the "Why" behind the safety protocols.

The specific arrangement of the nitro and chlorine groups on the quinoline scaffold dictates the

disposal logic.
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Parameter Data Operational Implication

CAS Number 59252-75-4
Use this exact identifier for

waste manifests.

Formula C₉H₄Cl₂N₂O₂

High Nitrogen/Chlorine content

requires specific incineration

parameters.

Physical State Solid (Powder), Beige/Yellow

Dust generation is the primary

exposure vector during

transfer.

GHS Classification
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit. 2, STOT SE 3

Treat as a potential mutagen

due to the quinoline scaffold.

Reactivity
Incompatible with Strong

Oxidizers & Strong Bases

CRITICAL: Do not dispose of

in "Basic/Caustic" waste

streams; risk of exothermic

decomposition.

The Mechanistic Risk
Thermal Decomposition: Upon incineration, the nitro group releases NOx, while the chlorines

release HCl gas. Standard "fuel blending" (used for non-halogenated solvents like acetone)

is insufficient. This compound requires high-temperature incineration with acid gas

scrubbing.

Genotoxicity Potential: While specific data for this isomer is limited, nitro-quinoline

derivatives are structurally similar to known mutagens (intercalating agents). Handling must

assume genotoxicity (Precautionary Principle).

Part 2: Pre-Disposal Segregation (The Self-
Validating System)
Disposal errors occur most frequently during the segregation phase. Adhere to this decision

logic to prevent cross-contamination of waste streams.
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Decision Logic: Waste Stream Classification

Waste Generation:
7,8-Dichloro-5-nitroquinoline

Physical State?

Solid / Powder
(Weighing boats, pure compound) Solution / Mother Liquor

STREAM A: Solid Hazardous
(Halogenated Organic)

Double Bag

Solvent Type?

Contains Other
Halogens (DCM, Chloroform)?

STREAM B: Liquid Halogenated
(High BTU Incineration)

Yes (e.g., DCM) STREAM C: Liquid Non-Halogenated
(Segregate as Halogenated due to Solute)

No (e.g., MeOH, DMSO)

*Re-classify as Stream B
due to chlorinated solute

Click to download full resolution via product page

Figure 1: Decision tree for segregating 7,8-Dichloro-5-nitroquinoline waste. Note that even if

dissolved in non-halogenated solvents (like DMSO), the presence of the dichloro-compound
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often necessitates classifying the entire volume as halogenated waste depending on

concentration thresholds (typically >1000 ppm).

Part 3: The Disposal Protocol (Step-by-Step)
Scenario A: Solid Waste (Pure Compound, Spatulas,
Weighing Boats)
Objective: Contain dust and prevent environmental leaching.

Primary Containment:

Place the solid waste into a clear, chemically resistant plastic bag (polyethylene) or a

wide-mouth HDPE jar.

Why: Glass can break in the waste bin; plastic prevents dispersion.

Labeling:

Apply a hazardous waste label immediately.[1]

Constituents: Write "7,8-Dichloro-5-nitroquinoline". Do NOT use abbreviations (e.g.,

"DCNQ") or chemical formulas alone.

Hazard Checkbox: Mark "Toxic" and "Irritant".[2]

Secondary Containment:

Seal the primary bag/jar and place it into the laboratory’s designated Solid Halogenated

Waste Drum (often a black or yellow drum, depending on facility codes).

Scenario B: Liquid Waste (Reaction Mixtures, HPLC
Effluent)
Objective: Prevent reaction with incompatible solvents.

Compatibility Check:
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Ensure the solution pH is between 4 and 10.

WARNING: If the solution contains strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid),

you must quench the oxidizer before adding to the organic waste carboy. The nitro group

on the quinoline is stable, but mixing oxidizers with organic solvents creates an explosion

hazard.

Transfer:

Pour into the Halogenated Solvent Waste carboy (Safety Can).

Note: Even if the solvent is Methanol (non-halogenated), the dissolved 7,8-Dichloro-5-
nitroquinoline introduces chlorine. Most facilities require this mixture to be treated as

halogenated waste to protect their incinerator permits.

Log Entry:

Record the volume and the approximate concentration of the quinoline derivative on the

waste tag.

Part 4: Emergency Response (Spills)
Spill Scenario: 5g of powder dropped on the bench.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and

an N95 (or P100) respirator if dust is airborne.

Dry vs. Wet Cleaning:

Do NOT dry sweep (creates dust).

Cover the spill with a wet paper towel (dampened with water or ethanol) to immobilize the

powder.

Collection:

Scoop the damp material and the towels into a sealable bag.
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Wipe the surface with a soap/water solution three times.

Dispose of all cleanup materials as Solid Hazardous Waste (Scenario A).
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(Note: While specific toxicological data for the 7,8-dichloro isomer is sparse, protocols are

derived from the structural analog 5-nitroquinoline and general halogenated organic handling

standards.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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